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Compound of Interest

Compound Name: alpha Lipoic acid

Cat. No.: B1663570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Alpha-lipoic acid (ALA), also known as thioctic acid, is a naturally occurring organosulfur

compound synthesized in plants and animals, where it functions as an essential cofactor for

mitochondrial dehydrogenase complexes.[1] Recognized for its potent antioxidant properties,

ALA has garnered significant attention in the fields of medicine and drug development.[2] Its

unique ability to dissolve in both aqueous and lipid environments allows it to exert its effects in

both the cytoplasm and cellular membranes, a characteristic that distinguishes it from many

other antioxidants.[3] This guide provides a comprehensive overview of the core

physicochemical properties of alpha-lipoic acid, details its involvement in key biological

signaling pathways, and outlines standard experimental protocols for its analysis.

Core Physicochemical Characteristics
Alpha-lipoic acid is a chiral molecule existing as two enantiomers, (R)-(+)-lipoic acid (RLA) and

(S)-(-)-lipoic acid (SLA).[4] The R-enantiomer is the naturally occurring form and acts as a vital

cofactor in enzymatic reactions.[5] Commercially, ALA is often available as a racemic mixture of

the two.[4] Its structure, featuring a dithiolane ring and a carboxylic acid side chain, dictates its

chemical and physical behaviors.

Quantitative Physicochemical Data
The fundamental physicochemical properties of alpha-lipoic acid (racemic mixture unless

otherwise specified) are summarized in the table below for easy reference and comparison.
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Property Value Citations

IUPAC Name
5-(1,2-dithiolan-3-yl)pentanoic

acid
[6][7]

Synonyms

Thioctic Acid, DL-6,8-

Dithiooctanoic acid, 1,2-

Dithiolane-3-valeric acid

[8]

Molecular Formula C₈H₁₄O₂S₂ [4][8][9]

Molecular Weight 206.32 g/mol [4][8][10]

Appearance
Yellow, crystalline powder or

needle-like crystals
[4][11][12][13]

Melting Point 60-62 °C [6][11][13][14]

Boiling Point 160-165 °C [6][11]

Solubility

- Water: Practically insoluble /

Very slightly soluble (0.24 g/L)

- Organic Solvents: Freely

soluble in methanol; Soluble in

ethanol, DMSO, chloroform,

diethyl ether.

[5][7][11][13][15][16]

pKa Weakly acidic [17]

LogP (Octanol/Water) 2.1 [7][18]

UV-Vis Absorption (λmax)

~330-334 nm (characteristic

peak due to the dithiolane

ring), ~203-215 nm

[5][19][20][21][22]

Biological Signaling Pathways
Alpha-lipoic acid and its reduced form, dihydrolipoic acid (DHLA), form a potent redox couple

that influences several key signaling pathways. This pair is often called the "antioxidant of

antioxidants" due to its ability to regenerate other endogenous antioxidants.[3]
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Antioxidant and Anti-inflammatory Signaling
ALA exerts significant anti-inflammatory and antioxidant effects, primarily through the

cAMP/PKA signaling cascade. By stimulating cAMP production, ALA can activate Protein

Kinase A (PKA), which in turn modulates the expression of inflammatory cytokines. For

instance, PKA activation has been shown to inhibit the production of pro-inflammatory IL-2 and

IFN-gamma while potentially increasing the synthesis of anti-inflammatory IL-10.[23][24] This

mechanism underlies its therapeutic potential in inflammatory and autoimmune conditions.[23]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://journals.plos.org/plosone/article/file?type=printable&id=10.1371/journal.pone.0013058
https://www.researchgate.net/publication/47358179_Lipoic_Acid_Attenuates_Inflammation_via_cAMP_and_Protein_Kinase_A_Signaling
https://journals.plos.org/plosone/article/file?type=printable&id=10.1371/journal.pone.0013058
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alpha-Lipoic Acid (ALA) G-Protein Coupled
Receptors Adenylyl CyclaseActivates cAMPConverts ATP to Protein Kinase A (PKA)Activates

Lck (phosphorylated)Phosphorylates

T-Cell & NK-Cell
Activation

Inhibits

IL-2 & IFN-γ
Production

Reduced Inflammation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Instrumental Analysis Phase

3. Data Analysis Phase

Preparation

HPLC Analysis

Data Processing

Prepare & Degas
Mobile Phase

Inject Standards & Samples
into HPLC System

Prepare Standard
Solutions (Calibration Curve)

Prepare Sample
Solutions (Extraction/Dilution)

Separation on
C18 Column

UV Detection
at 333 nm

Generate Calibration
Curve from Standards

Quantify ALA in Samples
using Peak Area

Report Concentration
and Purity

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1663570?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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